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Compound of Interest

Compound Name: 4-Cyanobenzenesulfonyl chloride

Cat. No.: B1345131

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Cyanobenzenesulfonyl
chloride (CAS No. 49584-26-1), a key intermediate in organic synthesis and drug discovery.
The document details its physicochemical properties, synthesis protocols, reactivity, and
applications, with a focus on its role in the development of novel therapeutic agents.

Core Properties and Identification

4-Cyanobenzenesulfonyl chloride is an organic compound characterized by a benzene ring
substituted with a cyano group and a sulfonyl chloride functional group.[1][2] This bifunctional
nature makes it a versatile reagent in medicinal chemistry and materials science.
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Property Value Reference
CAS Number 49584-26-1 [1131[4][5]
Molecular Formula C7H4CINO:2S [1103114]
Molecular Weight 201.63 g/mol [1112]131[4]
Appearance Colorless to pale yellow solid [5]
Melting Point 107-111 °C [3151[6][7]
Boiling Point 333.9 £ 25.0 °C at 760 mmHg [3]
Density 1.5+0.1 g/cm3 [3]
SMILES N#CC1=CC=C(C=C1)S(=0) "

(Cl)=0
InChi Key DBMFYTQPPBBKHI- 6]

UHFFFAOYSA-N

Synthesis of 4-Cyanobenzenesulfonyl Chloride

The preparation of 4-Cyanobenzenesulfonyl chloride can be achieved through various

synthetic routes. One common method involves the oxidative chlorination of a corresponding

thiol or thioether precursor.

Experimental Protocol: Synthesis from 4-

(Benzylthio)benzonitrile[7][8]

This protocol describes the synthesis via oxidative chlorination using N-Chlorosuccinimide

(NCS).

Materials:

» 4-(Benzylthio)benzonitrile

e N-Chlorosuccinimide (NCS)

e Acetic acid (AcOH)
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Water

Ethyl acetate (EtOAC)

Hexane

Anhydrous sodium sulfate (Naz2S0a)

Saturated brine solution

Procedure:

o A suspension of 4-(benzylthio)benzonitrile (1 g, 4.44 mmol) is prepared in a mixture of acetic
acid (10 mL) and water (3.5 mL).[7][8]

e The mixture is cooled to 0 °C in an ice bath.

e N-Chlorosuccinimide (NCS, 1.778 g, 13.32 mmol) is added slowly to the cooled suspension.
[71[8]

e The reaction mixture is then stirred at room temperature for 2 hours.[7][8]
e Upon completion, the reaction mixture is diluted with ethyl acetate (EtOAc).[7][8]
e The organic layer is washed sequentially with water and saturated brine solution.[7][8]

o The washed organic layer is dried over anhydrous sodium sulfate (Na2SOa4) and then
concentrated under reduced pressure.[7][8]

e The resulting crude product is purified by silica gel column chromatography, eluting with a
15%-20% ethyl acetate in hexane solution, to yield a white solid.[7][8]

o The purified solid is washed with hexane and dried under reduced pressure to give 4-
cyanobenzenesulfonyl chloride.[7][8]
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Synthesis Workflow of 4-Cyanobenzenesulfonyl Chloride

1. Prepare suspension of
4-(benzylthio)benzonitrile
in AcOH/Water

'

2.Coolto 0 °C

l

3. Add N-Chlorosuccinimide (NCS)

l

4. Stir at room temperature
for 2 hours

'

5. Dilute with
Ethyl Acetate (EtOAcC)

l

6. Wash with Water
and Brine

'

7. Dry over Na2SO4
and Concentrate

8. Purify by Column

Chromatography

9. Wash with Hexane
and Dry

Final Product:
4-Cyanobenzenesulfonyl Chloride

Click to download full resolution via product page

Caption: Synthesis of 4-Cyanobenzenesulfonyl Chloride.
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Applications in Drug Discovery and Organic
Synthesis

4-Cyanobenzenesulfonyl chloride is a valuable building block for the synthesis of
sulfonamides, a class of compounds with a wide range of biological activities. The sulfonamide
functional group is a key pharmacophore in many approved drugs.[9]

Key Applications:

o Aromatase Inhibitors: It is used in the preparation of phenyldiazenyl-sulfonamides, which
have been investigated as aromatase inhibitors for potential use in cancer therapy.[7]

e [B-Catenin Inhibitors: Derivatives of benzenesulfonamides are being explored as inhibitors of
the Wnt/[3-catenin signaling pathway, which is often dysregulated in cancer.[10] The
synthesis of novel N-(heterocyclylphenyl)benzenesulfonamides has shown significant
inhibition of cancer cell proliferation.[10]

e General Intermediate: The sulfonyl chloride group readily reacts with primary and secondary
amines to form stable sulfonamide linkages, making it a fundamental reagent for creating
diverse molecular libraries for high-throughput screening.[9]
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Role in Sulfonamide-Based Drug Discovery
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Caption: Role in Sulfonamide-Based Drug Discovery.

Reactivity and General Protocols

The primary reaction of 4-Cyanobenzenesulfonyl chloride involves the nucleophilic
substitution at the sulfur atom by an amine to yield a sulfonamide. This reaction is typically
carried out in the presence of a base to neutralize the HCI byproduct.

Experimental Protocol: General Synthesis of
Sulfonamides
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Materials:

4-Cyanobenzenesulfonyl chloride

A primary or secondary amine

A suitable solvent (e.g., Dichloromethane, Tetrahydrofuran)

A non-nucleophilic base (e.g., Pyridine, Triethylamine)

Procedure:

» Dissolve the amine (1.0 equivalent) and the base (1.1-1.5 equivalents) in the chosen solvent.
» Cool the solution to 0 °C.

e Add a solution of 4-Cyanobenzenesulfonyl chloride (1.0 equivalent) in the same solvent
dropwise to the cooled amine solution.

» Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
o Perform an aqueous workup to remove the base hydrochloride salt and any excess base.

e Dry the organic layer, concentrate, and purify the resulting sulfonamide, typically by
recrystallization or column chromatography.
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General Workflow for Sulfonamide Synthesis

1. Dissolve Amine and
Base in Solvent

l

2.Coolto 0 °C

l

3. Add 4-Cyanobenzenesulfonyl
Chloride Solution

l

4. Stir at Room Temperature

5. Aqueous Workup

6. Dry, Concentrate, and Purify

Final Product:
N-Substituted-4-Cyanobenzenesulfonamide

Click to download full resolution via product page
Caption: General Workflow for Sulfonamide Synthesis.

Safety and Handling

4-Cyanobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound that
requires careful handling.[5][11][12]
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Hazard Information Details Reference
GHS Pictograms Corrosive, Irritant [2]
Signal Word Danger [2][12][13]

H314: Causes severe skin
burns and eye damage.H317:

Hazard Statements ] ) [2][6][13]
May cause an allergic skin

reaction.

P260: Do not breathe
dust.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P305+P351+P338:
] IF IN EYES: Rinse cautiously
Precautionary Statements ] ) [6][13][14][15]
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P310:
Immediately call a POISON

CENTER or doctor/physician.

Store in a dry, well-ventilated
Storage place. Keep container tightly [11][15]
closed. Protect from moisture.

Note: Always consult the full Safety Data Sheet (SDS) before handling this chemical.[11][12]
[14] It reacts with water and should be handled under an inert atmosphere.[5][11]

Conclusion

4-Cyanobenzenesulfonyl chloride is a pivotal reagent for chemists in the pharmaceutical and
materials science industries. Its defined physicochemical properties, established synthetic
routes, and predictable reactivity make it an essential tool for the construction of complex
sulfonamide-containing molecules. Proper handling and adherence to safety protocols are
crucial when working with this corrosive and reactive compound. The continued application of
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this building block is expected to contribute to the discovery of new chemical entities with

significant therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345131#4-cyanobenzenesulfonyl-chloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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